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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B14089281

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of Regaloside E. The
following procedures are designed to minimize risk and ensure a safe laboratory environment.

Compound Identification and Properties

Regaloside E is a natural product isolated from Lilium longiflorum Thunb. While specific
toxicology data for Regaloside E is limited, a Safety Data Sheet (SDS) for the structurally
similar compound, Regaloside B, indicates it is not classified as a hazardous substance.
However, in the absence of comprehensive data for Regaloside E, it is prudent to handle it
with a high degree of caution, following standard laboratory safety protocols for chemical

compounds.
Property Value Source
CAS Number 123134-21-4 [1]
Molecular Formula C20H26012 [1]
Molecular Weight 458.41 g/mol [1]
Appearance White to off-white solid [1]
Purity >98% [1]
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Storage and Stability

Condition Duration Recommendations
] Store at -20°C, protected from
Solid Long-term ]
light.
Store at -80°C, protected from
In Solvent 6 Months

light.[1]

Store at -20°C, protected from

1 Month )
light.[1]

Personal Protective Equipment (PPE) and

Engineering Controls

Due to the lack of specific hazard data, and following general precautions for handling

polyphenol compounds, the following PPE and engineering controls are mandatory.

Control

Specification

Engineering Controls

Work in a well-ventilated chemical fume hood,
especially when handling the solid powder or

preparing solutions.

Eye Protection

Wear chemical safety goggles or a face shield.

Hand Protection

Wear nitrile or neoprene gloves. Change gloves

immediately if contaminated.

Skin and Body Protection

Wear a fully buttoned laboratory coat. Ensure

skin is not exposed.

Operational Plan: Handling and Stock Solution

Preparation

Regaloside E is most commonly dissolved in Dimethyl Sulfoxide (DMSO) for in vitro

experiments.
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Experimental Protocol: Preparation of a 10 mM DMSO
Stock Solution

Objective: To safely prepare a 10 mM stock solution of Regaloside E in DMSO.
Materials:

» Regaloside E (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Analytical balance

Methodology:

Preparation: Don all required PPE and perform the entire procedure within a chemical fume
hood.

¢ Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of Regaloside E solid into the tube. For example, to prepare 1 mL of a 10
mM solution, weigh out 4.58 mg of Regaloside E.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the
Regaloside E solid. For a 10 mM solution from 4.58 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a water
bath may be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected tubes. Store immediately at -80°C for long-term stability.

Safe Handling Workflow
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Diagram of the safe handling and preparation workflow for Regaloside E.

Disposal Plan

All waste materials contaminated with Regaloside E or its solutions must be disposed of as
chemical waste. Do not dispose of this compound or its solutions down the drain or in regular
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trash.

Waste Segregation and Disposal Steps:

e Solid Waste:

o Contaminated PPE (gloves, etc.), weighing papers, and empty vials should be collected in
a dedicated, sealed plastic bag or container.

o Label the container clearly as "Chemical Waste: Regaloside E."
e Liquid Waste:

o Unused or waste solutions of Regaloside E in DMSO must be collected in a designated,
leak-proof, and chemically compatible waste container.

o Label the container "Hazardous Waste: DMSO with Regaloside E."

o Do not mix with other waste streams unless compatibility is confirmed.
e Disposal Procedure:

o Store waste containers in a designated satellite accumulation area.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office.

Disposal Workflow Diagram
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Diagram illustrating the proper disposal workflow for Regaloside E waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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